2'-Chloro-4'-fluoro-3-(3-methylphenyl)propiophenone

• IUPAC Name: 1-(2-chloro-4-fluorophenyl)-3-(3-methylphenyl)propan-1-one
• InChI: InChI=1S/C16H14ClFO/c1-11-3-2-4-12(9-11)5-8-16(19)14-7-6-13(18)10-15(14)17/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key: QXGXQEIFAMLVRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C16H14ClFO
• DSSTOX Substance ID: DTXSID10644090
• Molecular Weight: 276.73 g/mol
• CAS RN: 898791-14-5

Description

2-Chloro-4'-fluoro-3-(3-methylphenyl)propiophenone (CFM3MPP) is a chemical compound that has been studied for its potential applications in the scientific research field. It is a versatile compound that has been used for a variety of purposes, including synthesis, medicinal research, and drug discovery. In

Scientific Research Applications

Copolymer Synthesis

• Application: 2'-Chloro-4'-fluoro-3-(3-methylphenyl)propiophenone is used in the synthesis of novel copolymers. The electrophilic trisubstituted ethylenes derived from this compound, when copolymerized with styrene, exhibit distinct properties due to their high dipolar character. This contributes significantly to the field of polymer chemistry and materials science, offering new materials with potential applications in various industries (Kim et al., 1999).

Molecular Structure Studies

• Application: The molecular structure of derivatives of this compound has been extensively studied, contributing to our understanding of chemical bonding and molecular interactions. These studies provide insights into the packing motifs and intermolecular contacts in crystal structures, which are crucial in the field of crystallography and materials science (Chopra et al., 2007).

Synthesis of Novel Derivatives

• Application: Research has focused on synthesizing novel derivatives of this compound, exploring their chemical properties and potential applications. These derivatives can have diverse applications, ranging from pharmacology to material science, by altering their molecular structure and functional groups (Savittieri et al., 2022).

Application in Polymerization Processes

• Application: This compound has been used in the oxidative polymerization processes, leading to the creation of new polymeric materials. These materials might have unique properties suitable for specific industrial applications, like high-temperature stability or specific mechanical characteristics (Hyun et al., 1988).